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Compound of Interest

Compound Name: 1-Methylimidazole-4-sulfonamide

Cat. No.: B034921

Application Notes and Protocols for 1-
Methylimidazole-4-sulfonamide

For Researchers, Scientists, and Drug Development Professionals
These application notes provide a detailed standard operating procedure (SOP) for the
dissolution of 1-Methylimidazole-4-sulfonamide, a crucial first step for any in vitro or in vivo

experimental work. The following protocols are based on general procedures for sulfonamides
and related imidazole compounds, providing a robust starting point for your research.

Chemical Properties

A summary of the key chemical properties of 1-Methylimidazole-4-sulfonamide is provided

below.
Property Value Source
Molecular Formula C4H7N302S [1][2]13]
Molecular Weight 161.18 g/mol [2]
Appearance White to Off-White Solid [4]
Purity Typically >98% [3]
CAS Number 111124-90-4 [1][21[3]
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Standard Operating Procedure for Dissolution

This protocol outlines the steps for preparing stock and working solutions of 1-
Methylimidazole-4-sulfonamide.

Safety Precautions

e Always handle 1-Methylimidazole-4-sulfonamide in a well-ventilated area, preferably a
fume hood.

o Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat,
and chemical-resistant gloves.

* Review the Safety Data Sheet (SDS) for this compound before use. The GHS classification
indicates it can cause serious eye irritation[1].

Materials and Equipment

e 1-Methylimidazole-4-sulfonamide powder
e Analytical balance

e Volumetric flasks (various sizes)

o Pipettes and pipette tips

o Vortex mixer

¢ Sonicator (optional, but recommended)

e Solvents:

[¢]

Dimethyl sulfoxide (DMSO), anhydrous

o

Methanol (MeOH), ACS grade or higher

o

Acetone, ACS grade or higher

[¢]

Deionized or ultrapure water
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o Phosphate-buffered saline (PBS), pH 7.4

Protocol for Preparing a Stock Solution (e.g., 10 mM in
DMSO)

o Calculate the required mass:
o To prepare 1 mL of a 10 mM stock solution, you will need:
= Mass (g) = 10 mmol/L * 0.001 L * 161.18 g/mol = 0.0016118 g = 1.61 mg
e Weigh the compound:

o Accurately weigh out approximately 1.61 mg of 1-Methylimidazole-4-sulfonamide using
an analytical balance.

e Dissolve the compound:

o Transfer the weighed powder to a clean, dry microcentrifuge tube or a small volumetric
flask.

o Add the calculated volume of DMSO (in this case, 1 mL) to the tube.
e Ensure complete dissolution:
o Cap the tube securely and vortex thoroughly for at least 1-2 minutes.
o If the compound does not fully dissolve, sonicate the solution for 5-10 minutes.
o Visually inspect the solution to ensure there are no visible particles.
e Storage:

o Store the stock solution at -20°C for short-term storage or -80°C for long-term storage to
minimize degradation. Based on protocols for other sulfonamides, solutions in organic
solvents can be stable for extended periods when stored properly.
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Protocol for Preparing an Aqueous Working Solution
(e.g., 100 pM in PBS)

e Thaw the stock solution:

o Retrieve the 10 mM stock solution from the freezer and allow it to thaw completely at room
temperature.

» Perform serial dilutions:
o To prepare a 100 uM working solution from a 10 mM stock, a 1:100 dilution is required.
o Pipette 10 pL of the 10 mM stock solution into 990 pL of PBS (pH 7.4).

e Mix thoroughly:
o Vortex the working solution gently to ensure homogeneity. Avoid excessive foaming.

e Use immediately:

o Itis recommended to prepare aqueous working solutions fresh for each experiment to
avoid potential stability issues.

Experimental Workflows

The following diagrams illustrate the standard workflow for dissolving 1-Methylimidazole-4-
sulfonamide and a general workflow for its application in a research context.
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Storage & Dilution

Prepare Aqueous Working Solution

Store at -20°C / -80°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b034921?utm_src=pdf-body-img
https://www.benchchem.com/product/b034921?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b034921?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

References

1. 1-methyl-1H-imidazole-4-sulfonamide | C4H7N302S | CID 2736885 - PubChem
[pubchem.ncbi.nim.nih.gov]

2. scbt.com [scbt.com]

3. calpaclab.com [calpaclab.com]

4. chembk.com [chembk.com]

To cite this document: BenchChem. [Standard operating procedure for dissolving 1-
Methylimidazole-4-sulfonamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b034921#standard-operating-procedure-for-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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